6-Bromoimidazo[1,2-a]pyridin-3-amine

• IUPAC Name: 6-bromoimidazo[1,2-a]pyridin-3-amine
• InChI: InChI=1S/C7H6BrN3/c8-5-1-2-7-10-3-6(9)11(7)4-5/h1-4H,9H2
• InChI Key: PGSBYVUIXGOCGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=C(N2C=C1Br)N
• Molecular Formula: C7H6BrN3
• DSSTOX Substance ID: DTXSID80651736
• Molecular Weight: 212.05 g/mol
• CAS RN: 705262-55-1

Description

6-Bromoimidazo[1,2-a]pyridin-3-amine is a chemical compound with the CAS Number: 705262-55-1. It is used in organic syntheses and as pharmaceutical intermediates. This compound belongs to the class of organic compounds known as phenylpyridines.

Synthesis Analysis

N-(Pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from α-bromoketones and 2-aminopyridine under different reaction conditions. N-(Pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP and the reaction conditions were mild and metal-free.

Molecular Structure Analysis

The molecular weight of 6-Bromoimidazo[1,2-a]pyridin-3-amine is 212.05. The IUPAC name is 6-bromoimidazo[1,2-a]pyridin-3-amine. The InChI code is 1S/C7H6BrN3/c8-5-1-2-7-10-3-6(9)11(7)4-5/h1-4H,9H2.

Chemical Reactions Analysis

In the chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines, 3-bromoimidazopyridines were obtained in ethyl acetate via one-pot tandem cyclization/bromination when only TBHP was added. The cyclization to form imidazopyridines was promoted by the further bromination, no base was needed, and the versatile 3-bromoimidazopyridines could be further transferred to other skeletons.

Physical And Chemical Properties Analysis

6-Bromoimidazo[1,2-a]pyridin-3-amine is a solid powder at ambient temperature. It has a boiling point of 145-147.

Mechanism of Action

While the specific mechanism of action for 6-Bromoimidazo[1,2-a]pyridin-3-amine is not mentioned in the search results, imidazo[1,2-a]pyridine cores have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry.

Safety and Hazards

The safety information for 6-Bromoimidazo[1,2-a]pyridin-3-amine includes the following hazard statements: H302;H315;H319;H335. Precautionary statements include P271;P261;P280. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation.

Future Directions

Imidazo[1,2-a]pyridine cores have increasing importance in the pharmaceutical industry with their wide range of pharmacological activities. They have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry. This suggests that 6-Bromoimidazo[1,2-a]pyridin-3-amine and similar compounds may have potential for future research and development in the pharmaceutical industry.